Cas no 49781-44-4 (3,3,3-Trifluoropropanimidamide)

• Product Name: 3,3,3-Trifluoropropanimidamide
• CAS No: 49781-44-4
• MF: C₃H₅F₃N₂
• MW: 126.080410718918
• MDL: MFCD09940157
• CID: 1025564
• PubChem ID: 18511209
• Update Time: 2025-10-29

3,3,3-Trifluoropropanimidamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoropropanimidamide
• 3,3,3-TRIFLUORO-PROPIONAMIDINE
• AB55246
• AK-89035
• ANW-71409
• CTK8C4261
• MolPort-004-340-894
• 49781-44-4
• EN300-1931278
• DTXSID70594305
• AKOS000183538
• HCWWJFASZVJTOM-UHFFFAOYSA-N
• SCHEMBL1828677
• DB-293805
• trifluoromethylacetimidoamide

• MDL： MFCD09940157
• Inchi： 1S/C3H5F3N2/c4-3(5,6)1-2(7)8/h1H2,(H3,7,8)
• InChI Key： HCWWJFASZVJTOM-UHFFFAOYSA-N
• SMILES： FC(CC(=N)N)(F)F

Computed Properties

• Exact Mass: 126.04048265g/mol
• Monoisotopic Mass: 126.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.9Ų

3,3,3-Trifluoropropanimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3,3,3-Trifluoropropanimidamide

Comprehensive Overview of 3,3,3-Trifluoropropanimidamide (CAS No. 49781-44-4): Properties, Applications, and Industry Insights

3,3,3-Trifluoropropanimidamide (CAS No. 49781-44-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group (-CF₃) enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This compound is often searched under keywords like "3,3,3-Trifluoropropanimidamide synthesis", "CAS 49781-44-4 applications", and "fluorinated amidines in medicinal chemistry", reflecting its relevance in modern scientific inquiries.

In recent years, the demand for fluorinated building blocks has surged, driven by their applications in designing bioactive molecules. 3,3,3-Trifluoropropanimidamide serves as a precursor for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antiviral agents. Researchers frequently explore queries such as "role of trifluoromethyl groups in drug design" and "CAS 49781-44-4 solubility and stability", highlighting the compound's practical challenges and opportunities. Its compatibility with cross-coupling reactions further positions it as a versatile reagent in synthetic chemistry.

From an industrial perspective, 3,3,3-Trifluoropropanimidamide aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in eco-friendly fluorination methods to reduce environmental impact, a topic often searched as "sustainable fluorochemical production". The compound's stability under acidic conditions and compatibility with microwave-assisted reactions also make it a candidate for high-throughput screening, addressing the need for "efficient pharmaceutical intermediates" in drug development pipelines.

Analytical studies of CAS No. 49781-44-4 emphasize its spectroscopic fingerprints, such as characteristic ¹⁹F NMR signals near -60 ppm, which aid in quality control. Laboratories frequently search for "3,3,3-Trifluoropropanimidamide NMR data" or "HPLC purification methods for fluorinated amidines", underscoring the need for reliable characterization protocols. Additionally, its storage recommendations—under inert atmospheres to prevent hydrolysis—are critical for handling, a detail often queried as "stability of CAS 49781-44-4 under nitrogen".

Emerging applications of 3,3,3-Trifluoropropanimidamide extend to material science, where its incorporation into polymers enhances thermal resistance. Searches like "fluorinated monomers for high-performance materials" reflect this interdisciplinary interest. Furthermore, computational chemists utilize its structure in molecular docking studies, investigating interactions with biological targets—a trend mirrored in queries such as "CF₃-containing ligands in silico modeling".

In conclusion, 3,3,3-Trifluoropropanimidamide (CAS No. 49781-44-4) exemplifies the intersection of innovation and utility in fluorine chemistry. Its multifaceted roles—from drug discovery to advanced materials—answer pressing industry questions while aligning with global trends like precision medicine and sustainable manufacturing. As research evolves, this compound will likely remain a focal point for scientific and commercial exploration.